Cas no 2365390-45-8 ((R)-Azepan-4-ol hydrochloride)

• Product Name: (R)-Azepan-4-ol hydrochloride
• CAS No: 2365390-45-8
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD32067002
• CID: 4777115
• PubChem ID: 146160492
• Update Time: 2026-02-27

(R)-Azepan-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Azepan-4-ol hydrochloride
• SB35843
• 1H-Azepin-4-ol, hexahydro-, hydrochloride (1:1), (4R)-
• hexahydro-(4R)-1H-Azepin-4-ol hydrochloride
• CS-0341837
• (4R)-azepan-4-ol;hydrochloride
• (R)-AZEPAN-4-OL HCL
• 2365390-45-8
• AT25242
• (R)-Azepan-4-olhydrochloride
• MFCD32067002
• PS-18857
• (4R)-azepan-4-ol hydrochloride

• MDL： MFCD32067002
• Inchi： 1S/C6H13NO.ClH/c8-6-2-1-4-7-5-3-6;/h6-8H,1-5H2;1H/t6-;/m1./s1
• InChI Key： UQYAGKOXTPXDMW-FYZOBXCZSA-N
• SMILES： Cl.O[C@H]1CCNCCC1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (R)-Azepan-4-ol hydrochloride

Comprehensive Overview of (R)-Azepan-4-ol hydrochloride (CAS No. 2365390-45-8): Properties, Applications, and Research Insights

(R)-Azepan-4-ol hydrochloride (CAS No. 2365390-45-8) is a chiral organic compound gaining traction in pharmaceutical and chemical research due to its unique structural properties. As a derivative of azepane, this hydrochloride salt exhibits enhanced solubility and stability, making it a valuable intermediate in drug discovery. Researchers frequently search for "azepane derivatives," "chiral building blocks," and "pharmaceutical intermediates," reflecting its relevance in modern synthetic chemistry.

The compound's stereospecificity (highlighted by the (R)-configuration) is critical for applications in asymmetric synthesis, particularly in developing central nervous system (CNS) therapeutics. Recent studies emphasize its role in modulating neurotransmitter receptors, aligning with trending topics like "neuropharmacology advancements" and "precision medicine." Its CAS number 2365390-45-8 is often queried in chemical databases, underscoring its importance in patent literature and R&D documentation.

From a synthetic perspective, (R)-Azepan-4-ol hydrochloride serves as a precursor for heterocyclic compounds, addressing the growing demand for "scaffold diversification" in medicinal chemistry. Its azepane ring structure is adaptable for designing inhibitors targeting enzymes like kinases or proteases—a hot topic in "drug repurposing" research. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to verify its purity and configuration, topics frequently searched alongside this compound.

In industrial contexts, the compound's scalability and cost-effective synthesis are frequently discussed, especially in forums focused on "green chemistry" and "process optimization." Regulatory compliance (e.g., REACH and GMP) is another key concern, with users often seeking "certified reference standards" for quality control. Notably, its non-hazardous profile distinguishes it from restricted substances, making it a safer alternative for laboratory use.

Emerging applications include its use in peptide mimetics and bioconjugation, areas gaining momentum in "targeted drug delivery" studies. The compound's hydrophilic-lipophilic balance (HLB) also makes it suitable for formulations requiring improved bioavailability—a recurring theme in "formulation science" queries. Collaborative studies between academia and industry continue to explore its potential, as evidenced by rising citations in journals covering "chemical biology."

To summarize, (R)-Azepan-4-ol hydrochloride (CAS No. 2365390-45-8) bridges fundamental research and applied science, addressing contemporary needs in drug development and material science. Its versatility and compliance with safety standards position it as a compound of enduring interest, reflected in both scholarly literature and industrial workflows.